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Compound of Interest

Compound Name: GSK503

Cat. No.: B15586943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for conducting long-term cell culture

studies with GSK503, a potent and specific inhibitor of the EZH2 methyltransferase. The

provided protocols and data are intended to assist in the design and execution of experiments

to evaluate the long-term effects of GSK503 on cancer cells.

Introduction
GSK503 is a small molecule inhibitor that targets the catalytic activity of the Enhancer of Zeste

Homolog 2 (EZH2), a key component of the Polycomb Repressive Complex 2 (PRC2). EZH2 is

a histone methyltransferase that specifically catalyzes the trimethylation of histone H3 at lysine

27 (H3K27me3), a repressive epigenetic mark. Dysregulation of EZH2 activity is implicated in

the pathogenesis of various cancers, making it a compelling target for therapeutic intervention.

Long-term treatment with GSK503 can lead to a sustained reduction in global H3K27me3

levels, resulting in the derepression of tumor suppressor genes and subsequent inhibition of

cancer cell proliferation, survival, and migration.

Data Presentation
Quantitative Effects of GSK503 Treatment
The following table summarizes the quantitative data regarding the efficacy of GSK503 and its

close analog, GSK343, in various cancer cell lines.
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Compoun
d

Cell Line
Cancer
Type

IC50 (µM)
Treatmen
t Duration

Effect on
H3K27me
3

Referenc
e

GSK503

Diffuse

Large B-

cell

Lymphoma

(DLBCL)

cells

Lymphoma
Not

specified

Not

specified

Reduces

cellular

H3K27me3

levels

GSK343 CAL27

Oral

Squamous

Cell

Carcinoma

1.13 24 hours
Significantl

y reduced
[1]

GSK343 HSC-2

Oral

Squamous

Cell

Carcinoma

1.09 24 hours
Not

specified
[1]

GSK343 HSC-3

Oral

Squamous

Cell

Carcinoma

1.19 24 hours
Not

specified
[1]

GSK503

Mouse-

derived

organoids

(MDOs)

Colorectal

Cancer

~1 (for

H3K27me3

reduction)

Not

specified

Dose-

dependent

reduction

[2]

Signaling Pathways Modulated by GSK503
Long-term treatment with GSK503, through its inhibition of EZH2, can modulate key signaling

pathways involved in cancer progression, including the PI3K/Akt and Wnt/β-catenin pathways.

EZH2 Inhibition and Downstream Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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